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Introduction

Citronellyl propionate, a monoterpenoid ester recognized for its characteristic fresh, rosy, and
fruity aroma, is a valuable compound in the fragrance, flavor, and pharmaceutical industries.
While widely synthesized chemically, its natural occurrence in plants is of significant interest for
applications demanding natural ingredients and for bioprospecting new sources of this valuable
molecule. This technical guide provides an in-depth overview of the known botanical sources of
Citronellyl propionate, quantitative data on its abundance, detailed experimental protocols for
its analysis, and a proposed biosynthetic pathway.

Natural Sources and Quantitative Analysis

Citronellyl propionate has been identified as a volatile constituent in the essential oils of
several plant species. The concentration of this ester can vary significantly depending on the
plant species, cultivar, geographical location, harvest time, and the specific plant part analyzed.
A summary of quantitative data from scientific literature is presented in Table 1.
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Plant Species

Family

Plant Part

Concentration

(% of Essential

oil)

Reference

Pelargonium
graveolens
(Rose-scented

Geranium)

Geraniaceae

Leaves

0.09-0.19

[1]

Pelargonium
graveolens

(Bourbon type)

Geraniaceae

Leaves

[2]

Rosa
damascena

(Damask Rose)

Rosaceae

Flowers

0.31-7.75

[3]

Rosa
damascena

(Damask Rose)

Rosaceae

Flowers

0.21-0.46

[4]

Cestrum
nocturnum
(Night-blooming

Jasmine)

Solanaceae

Flowers

11

[5]

Table 1: Quantitative Data of Citronellyl propionate in Various Plant Species.

While Elettaria cardamomum (Cardamom) and Cryptomeria japonica (Japanese Cedar) have

been anecdotally mentioned as potential sources, comprehensive quantitative studies

confirming the presence and concentration of Citronellyl propionate in these species are

limited in the reviewed literature.

Experimental Protocols

The extraction and quantification of Citronellyl propionate from plant materials typically

involve the isolation of the essential oil followed by chromatographic analysis.

Extraction of Essential Oil by Hydrodistillation
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Hydrodistillation is a common method for extracting volatile compounds from plant materials.
e Apparatus: Clevenger-type apparatus.
e Procedure:

o Fresh or dried plant material (e.g., leaves, flowers) is placed in a round-bottom flask with a
sufficient amount of distilled water.

o The flask is heated to boil the water, and the resulting steam carries the volatile essential
oils.

o The steam and oil vapor mixture is condensed in a condenser.

o The essential oil, being immiscible with water, separates and is collected in a calibrated
tube.

o The collected oil is dried over anhydrous sodium sulfate to remove any residual water.

Quantification by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard analytical technique for separating and identifying the individual
components of a complex mixture like an essential oil.

 Instrumentation: A gas chromatograph coupled with a mass spectrometer detector.

o Typical GC-MS Parameters:

o

Column: A non-polar capillary column, such as HP-5MS (30 m x 0.25 mm, 0.25 pm film
thickness), is commonly used for separating terpenoids.

o

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o

Injector Temperature: 250 °C.

[¢]

Oven Temperature Program: An initial temperature of 60°C held for a few minutes,
followed by a gradual increase (e.g., 3-5 °C/min) to a final temperature of around 240-280
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°C, held for a final period.

o Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV, with a mass scan

range of m/z 40-500.

« ldentification and Quantification:

o Identification of Citronellyl propionate is achieved by comparing its mass spectrum and
retention time with that of a pure standard. The NIST library database can also be used for
tentative identification.

o Quantification is typically performed by calculating the relative peak area percentage of
Citronellyl propionate in the total ion chromatogram. For more accurate quantification,
an internal standard method can be employed.

Below is a DOT script for a logical workflow of the experimental protocol.

Citronellyl propionate
Concentration

Plant Material
(Leaves/Flowers)

Data Analysis
(Identification & Quantification)

Dried Essential Oil

—»{ GC-MS Analysis

Drying
(Anhydrous Na2S0O4) ‘

——

Essential Oil }—»

Hydrodistillation
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Figure 1: Experimental workflow for the extraction and quantification of Citronellyl
propionate.

Biosynthesis of Citronellyl Propionate

The biosynthesis of Citronellyl propionate, like other monoterpenoids, originates from the 2-
C-methyl-D-erythritol 4-phosphate (MEP) pathway, which occurs in the plastids of plant cells.
This pathway provides the fundamental five-carbon building blocks, isopentenyl pyrophosphate
(IPP) and its isomer dimethylallyl pyrophosphate (DMAPP).

The key steps in the proposed biosynthetic pathway are:

o Formation of Geranyl Pyrophosphate (GPP): Geranyl pyrophosphate synthase (GPPS)
catalyzes the condensation of one molecule of DMAPP and one molecule of IPP to form the

C10 precursor, geranyl pyrophosphate (GPP).
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o Formation of Citronellol: GPP undergoes a series of enzymatic reactions, including reduction
and isomerization, to yield citronellol. This process likely involves reductases and other

modifying enzymes.

« Esterification to Citronellyl Propionate: The final step is the esterification of citronellol with a
propionyl donor. This reaction is catalyzed by an alcohol acyltransferase (AAT), which utilizes
propionyl-CoA as the acyl donor. While the specific AAT responsible for the synthesis of
Citronellyl propionate has not been definitively identified, the mechanism is analogous to
the formation of other monoterpene esters.

The following DOT script illustrates the proposed biosynthetic pathway.
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Figure 2: Proposed biosynthetic pathway of Citronellyl propionate in plants.

Conclusion
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This technical guide summarizes the current knowledge on the natural sources of Citronellyl
propionate in plants. Pelargonium graveolens and Rosa damascena stand out as significant
natural sources of this valuable monoterpenoid ester. The provided experimental protocols offer
a standardized approach for the extraction and quantification of Citronellyl propionate, crucial
for quality control and further research. The proposed biosynthetic pathway, while requiring
further enzymatic characterization, provides a solid framework for metabolic engineering efforts
aimed at enhancing the production of this compound in plants or microbial systems. Further
research is warranted to explore a wider range of plant species for novel sources of Citronellyl
propionate and to elucidate the specific enzymes and regulatory mechanisms governing its
biosynthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. horticultureresearch.net [horticultureresearch.net]
o 2. fairoils.com [fairoils.com]

¢ 3. scispace.com [scispace.com]

e 4. asianpubs.org [asianpubs.org]

o 5. actascientific.com [actascientific.com]

 To cite this document: BenchChem. [The Occurrence of Citronellyl Propionate in the Plant
Kingdom: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b087161#natural-sources-of-citronellyl-propionate-in-
plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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